Cas no 79422-65-4 ({2-[(diethylamino)methyl]phenyl}methanol)
79422-65-4 structure
Product Name:{2-[(diethylamino)methyl]phenyl}methanol
CAS No:79422-65-4
MF:C12H19NO
MW:193.285363435745
CID:984687
PubChem ID:337191
Update Time:2025-04-20
{2-[(diethylamino)methyl]phenyl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {2-[(diethylamino)methyl]phenyl}methanol
- [2-(diethylaminomethyl)phenyl]methanol
- 2-hydroxymethyl-N,N-diethylbenzylamin
- AC1L7L7E
- NSC354289
- o-Diethylaminomethylbenzyl alcohol
- Oprea1_036903
- NSC-354289
- 79422-65-4
- AKOS003583048
- DTXSID20320050
-
- Inchi: 1S/C12H19NO/c1-3-13(4-2)9-11-7-5-6-8-12(11)10-14/h5-8,14H,3-4,9-10H2,1-2H3
- InChI Key: VVDVKWMGRINUFM-UHFFFAOYSA-N
- SMILES: OCC1C=CC=CC=1CN(CC)CC
Computed Properties
- Exact Mass: 193.14677
- Monoisotopic Mass: 193.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
- LogP: 2.02070
{2-[(diethylamino)methyl]phenyl}methanol Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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